Cas no 1805179-13-8 (3-Bromo-2-fluoro-4-nitrotoluene)

• Product Name: 3-Bromo-2-fluoro-4-nitrotoluene
• CAS No: 1805179-13-8
• MF: C₇H₅BrFNO₂
• MW: 234.0225045681
• CID: 5003323
• Update Time: 2025-10-29

3-Bromo-2-fluoro-4-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-fluoro-4-nitrotoluene

• Inchi： 1S/C7H5BrFNO2/c1-4-2-3-5(10(11)12)6(8)7(4)9/h2-3H,1H3
• InChI Key： FJCRXVXRBFBVKF-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C)C=CC=1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8

Additional information on 3-Bromo-2-fluoro-4-nitrotoluene

Chemical Profile of 3-Bromo-2-fluoro-4-nitrotoluene (CAS No. 1805179-13-8)

3-Bromo-2-fluoro-4-nitrotoluene, identified by its Chemical Abstracts Service (CAS) number 1805179-13-8, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound belongs to the class of nitroaromatics, characterized by the presence of a nitro group (-NO₂) and halogen substituents, which endow it with unique reactivity and potential applications. The structural features of 3-Bromo-2-fluoro-4-nitrotoluene make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

The molecular structure of 3-Bromo-2-fluoro-4-nitrotoluene consists of a toluene backbone, which is a benzene ring substituted with a methyl group, further functionalized with a bromine atom at the 3-position, a fluorine atom at the 2-position, and a nitro group at the 4-position. This arrangement of substituents creates a highly reactive system that can participate in various chemical transformations, including nucleophilic aromatic substitution, cross-coupling reactions, and metal-catalyzed reductions. The presence of both bromine and fluorine atoms provides additional handles for further derivatization, making this compound a versatile building block for synthetic chemists.

In recent years, 3-Bromo-2-fluoro-4-nitrotoluene has been explored in several cutting-edge research areas. One notable application lies in the synthesis of biologically active molecules. The nitro group is known to be readily reduced to an amine, which can then be further modified to produce pharmacologically relevant structures. For instance, researchers have utilized 3-Bromo-2-fluoro-4-nitrotoluene as a precursor in the development of novel antimicrobial agents. The fluorine atom, being electron-withdrawing, can influence the electronic properties of the aromatic ring, thereby modulating the reactivity and selectivity of subsequent reactions. This feature has been exploited in designing molecules with enhanced binding affinity to biological targets.

Another area where 3-Bromo-2-fluoro-4-nitrotoluene has shown promise is in the field of organic electronics. Nitroaromatic compounds are known for their ability to form stable conjugated systems, which are essential for applications such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The electron-withdrawing nature of the nitro group enhances charge transport properties, making these compounds suitable for use in electronic devices. Additionally, the halogen substituents can be used to tune the energy levels of the material, allowing for fine-tuning of device performance. Recent studies have demonstrated that derivatives of 3-Bromo-2-fluoro-4-nitrotoluene exhibit excellent photophysical properties, making them attractive candidates for next-generation optoelectronic applications.

The synthesis of 3-Bromo-2-fluoro-4-nitrotoluene itself is an intriguing process that highlights its synthetic utility. One common approach involves the bromination and fluorination of nitrotoluene precursors followed by selective nitration. Advanced catalytic methods have also been developed to improve yields and reduce byproducts. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce bromine and fluorine atoms with high precision. These methods not only enhance efficiency but also minimize environmental impact, aligning with green chemistry principles.

From a computational chemistry perspective, 3-Bromo-2-fluoro-4-nitrotoluene offers an interesting system for studying molecular interactions. Density functional theory (DFT) calculations have been used to elucidate the electronic structure and reactivity of this compound. Such studies provide insights into how different substituents influence molecular properties and can guide experimental design. For instance, computational analysis has revealed that the presence of both bromine and fluorine atoms creates localized regions of high electron density, which can be targeted in drug design to improve binding affinity.

The pharmaceutical industry has also recognized the potential of 3-Bromo-2-fluoro-4-nitrotoluene as a scaffold for drug discovery. Its unique structural features allow for the introduction of diverse functional groups while maintaining overall stability. This flexibility has led to its use in generating libraries of compounds for high-throughput screening (HTS). Several studies have reported hits from such libraries that exhibit promising biological activity against various targets, including enzymes and receptors implicated in human diseases. The nitro group serves as a handle for further derivatization into amine or carboxylic acid moieties, which are common pharmacophores in drug molecules.

In conclusion,3-Bromo-2-fluoro-4-nitrotoluene (CAS No. 1805179-13-8) is a multifaceted compound with significant potential in multiple scientific domains. Its structural features enable diverse applications ranging from pharmaceutical development to advanced materials science. The ongoing research into this compound underscores its importance as a synthetic intermediate and highlights its role in driving innovation across disciplines.